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Compound of Interest

Compound Name:
3-(Dimethylamino)propoxy

Benziodarone

Cat. No.: B585019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3-(Dimethylamino)propoxy Benziodarone, a derivative of the pharmacologically active

compound Benziodarone. This document also explores the known mechanisms and signaling

pathway interactions of its parent compound, offering valuable insights for researchers in drug

development and related scientific fields.

Core Compound Data
3-(Dimethylamino)propoxy Benziodarone is identified as a derivative of Benziodarone and is

noted for its application as an internal standard in the High-Performance Liquid

Chromatography (HPLC) monitoring of Amiodarone plasma levels.[1] The fundamental

molecular and physical data for this compound are summarized below.
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Property Value Source

Molecular Formula C22H23I2NO3 [1]

Molecular Weight 603.23 g/mol [1]

CAS Number 1346604-30-5 [1]

Synonym

A derivative of Benziodarone

used as an internal standard in

the HPLC monitoring of

Amiodarone plasma levels.

[1]

Pharmacological Profile of the Parent Compound:
Benziodarone
While specific pharmacological data for 3-(Dimethylamino)propoxy Benziodarone is limited,

extensive research on its parent compound, Benziodarone, provides a framework for

understanding its potential biological activities. Benziodarone is recognized as a vasodilator

and has been studied for various therapeutic applications.[2]
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Pharmacological Activity Description Key Findings

Uricosuric and Uricostatic

Agent

Benziodarone promotes the

excretion of uric acid, making it

effective in managing

hyperuricemia, a condition of

elevated uric acid in the blood

often associated with gout.[3]

[4][5][6]

It has been used in the

treatment of gout.[3][4]

However, it was withdrawn

from some markets due to

instances of jaundice in

patients.[3][4]

Inhibition of Transthyretin

Amyloidogenesis

Benziodarone and its

analogues have been shown

to be potent and selective

inhibitors of transthyretin

amyloidogenesis, a process

implicated in certain types of

amyloidosis.[7]

X-ray crystallography reveals

that the halogenated

hydroxyphenyl ring of

Benziodarone binds at the

entrance of the thyroxine-

binding channel of

transthyretin, while the

benzofuran ring is situated in

the inner channel.[7]

Effect on Thyroid Hormone

Metabolism

Benziodarone influences the

peripheral metabolism of

thyroid hormones, exhibiting

an amiodarone-like effect.[8]

It diverts the metabolism of

thyroxine (T4) towards reverse

triiodothyronine (rT3) rather

than the more active

triiodothyronine (T3).[8]

Signaling Pathway Involvement of Benziodarone
The primary documented signaling pathway influenced by Benziodarone is the metabolism of

thyroid hormones. Its action mimics that of the antiarrhythmic drug Amiodarone, which is

structurally related.

Thyroxine (T4)

Peripheral Deiodinase Enzymes

Metabolism Triiodothyronine (T3)
(Active Hormone)

Reverse T3 (rT3)
(Inactive Metabolite)Benziodarone Inhibits T3 formation pathway

Activation

Inactivation
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Caption: Benziodarone's Influence on Thyroid Hormone Metabolism.

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis or specific use of 3-
(Dimethylamino)propoxy Benziodarone are not readily available in the public domain.

However, its stated use as an internal standard for HPLC analysis of Amiodarone allows for the

outlining of a generalized experimental workflow.

Generalized HPLC Workflow for Amiodarone Analysis
The following diagram illustrates a typical workflow for the quantification of Amiodarone in

plasma samples using an internal standard like 3-(Dimethylamino)propoxy Benziodarone.
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Caption: Generalized HPLC Workflow for Amiodarone Quantification.
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While the specific parameters for an HPLC method using 3-(Dimethylamino)propoxy
Benziodarone as an internal standard are not available, a typical method for Amiodarone

analysis would involve a C18 column with a mobile phase consisting of a buffer and an organic

solvent mixture, followed by UV detection. The internal standard is crucial for accurate

quantification by correcting for variations in sample preparation and injection volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-custom-synthesis
https://www.intlab.org/productdetails.asp?productcode=6202631
https://en.wikipedia.org/wiki/Benziodarone
https://go.drugbank.com/drugs/DB13277
https://pubchem.ncbi.nlm.nih.gov/compound/Benziodarone
https://www.lookchem.com/casno68-90-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0330990.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11089511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11089511/
https://pubmed.ncbi.nlm.nih.gov/3491129/
https://pubmed.ncbi.nlm.nih.gov/3491129/
https://www.benchchem.com/product/b585019#3-dimethylamino-propoxy-benziodarone-molecular-weight-and-formula
https://www.benchchem.com/product/b585019#3-dimethylamino-propoxy-benziodarone-molecular-weight-and-formula
https://www.benchchem.com/product/b585019#3-dimethylamino-propoxy-benziodarone-molecular-weight-and-formula
https://www.benchchem.com/product/b585019#3-dimethylamino-propoxy-benziodarone-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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